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Ozarelix Profile and Mechanism
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Compound Focus: Ozarelix

CAS No.: 295350-45-7

Cat. No.: S548652

Ozarelix is a synthetic peptide and a fourth-generation Gonadotropin-Releasing Hormone (GnRH)

antagonist [1] [2] [3]. Its mechanism and key characteristics are summarized below.

Aspect Description

Mechanism of GnRH receptor modulator/antagonist [4]

Action

Primary Effect Immediate suppression of gonadotropins (LH & FSH) and testosterone [5] [3]
Key Differentiator Investigated for direct apoptosis induction in androgen-independent prostate

cancer cells [3]

Research Findings and Clinical Status

The most significant non-clinical finding for Ozarelix involves a direct anti-cancer effect, as shown in the

table below.

Study Model Reported Findings Proposed Mechanism of Action
In vitro (DU145 & PC3 Antiproliferative effect; Modulated expression/activity of death
androgen-independent induced apoptosis; sensitized receptors DR4/5 and Fas; induced
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Study Model Reported Findings Proposed Mechanism of Action
prostate cancer cell cells to TRAIL-induced caspase-8-dependent caspase-3 activation;
lines) [3] apoptosis down-regulated c-FLIP (L)

Despite this promising preclinical research, the clinical development of Ozarelix has been discontinued [1]

[2]. The table below outlines its development history.

Highest Phase

Indication Status
Reached
Benign Prostatic Hyperplasia (BPH) Phase 3 Discontinued
(2]
Prostate Cancer [1] [2] Phase 2 Discontinued (No recent

development)
Alzheimer's Disease [1] Phase 2 Development Discontinued

Endometriosis [1] Preclinical No development reported

Comparison with Other GhnRH Antagonists

Compared to FDA-approved GnRH antagonists, Ozarelix did not reach the market. The table below lists

other antagonists approved for clinical use.

Drug Name Year of FDA Approval Key Advantage

Degarelix [5] 2008 Rapid testosterone suppression without testosterone flare

Abarelix [5] 2003 (First in class) Rapid testosterone suppression without testosterone flare

Experimental Workflow for Ozarelix Anti-Cancer Study
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To help clarify the in vitro study that discovered Ozarelix's direct anti-cancer effect, the following diagram

outlines the experimental workflow.
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Diagram of the in vitro experimental workflow used to investigate Ozarelix's direct anti-cancer effects [3].

Knowledge Gaps and Limitations

It's important to note that the information available has limitations:

¢ No Therapeutic Index Data: The concept of a "therapeutic index" (the ratio between toxic and
therapeutic dose) is a quantitative clinical measure. The search results do not contain the specific

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s548652?utm_src=pdf-body
https://www.smolecule.com/products/s548652?utm_src=pdf-body-img
https://www.smolecule.com/products/s548652?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/20623634/
https://www.smolecule.com/products/s548652?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

data needed to calculate or compare this index for Ozarelix.

e Discontinued Development: The fact that Ozarelix's development was discontinued in all areas [1]
[2] suggests it may have faced challenges related to efficacy, safety, or commercial potential in later-
stage trials, for which detailed data is often not publicly disclosed.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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